Molybdenum nickel tetraoxide

• IUPAC Name: dioxido(dioxo)molybdenum;nickel(2+)
• InChI: InChI=1S/Mo.Ni.4O/q;+2;;;2*-1
• InChI Key: NLPVCCRZRNXTLT-UHFFFAOYSA-N
• Canonical SMILES: [O-][Mo](=O)(=O)[O-].[Ni+2]
• Molecular Formula: MoNiO4
• Molecular Weight: 218.64 g/mol
• Physical Description: Liquid; Pellets or Large Crystals, Green odorless powder; Insoluble in water; [MSDSonline]
• CAS RN: 14177-55-0

Description

Molybdenum Nickel Tetraoxide is a compound that includes molybdenum and nickel in its composition. The scientific interest in this compound arises from its unique properties and potential applications in various fields.

Synthesis Analysis

• Solid-State Reactions : Nickel(II) molybdenum(VI) selenium(IV) and tellurium(IV) oxides, closely related to this compound, have been synthesized using solid-state reactions involving NiO, MoO3, and SeO2 or TeO2 (Jiang, Xie, & Mao, 2007).
• Hydrothermal Synthesis : A molybdenum(V) nickel phosphate was synthesized hydrothermally, showcasing a technique that could be relevant to this compound (Peloux et al., 2002).

Molecular Structure Analysis

• 3D Network Structures : Compounds like Ni3(Mo2O8)(SeO3) feature three-dimensional network structures built of tetranuclear cluster units and two-dimensional nickel(II) selenite layers, which may be similar in this compound (Jiang, Xie, & Mao, 2007).

Chemical Reactions and Properties

• Magnetic Properties : Considerable ferromagnetic interactions have been observed between nickel(II) centers in nickel molybdenum compounds, a property that could be expected in this compound (Jiang, Xie, & Mao, 2007).

Physical Properties Analysis

• Molybdenum-Nickel Phase Diagram : The equilibrium diagram of the molybdenum-nickel system, crucial for understanding the physical properties of this compound, includes phases with different compositions and structures (Casselton & Hume-Rothery, 1964).

Chemical Properties Analysis

• Catalytic Properties : Nickel molybdenum complexes have shown catalytic activities in various reactions, indicating that this compound might also possess interesting catalytic properties (Kumar et al., 2011).

Scientific Research Applications

• Enzyme-less Amperometric Sensor for Hydrogen Peroxide : Nickel molybdate (NiMoO4) nanoparticles have been utilized as an electrocatalyst for the oxidation of hydrogen peroxide, demonstrating remarkable sensing ability due to their electron-transfer properties and large surface area (Karami & Taher, 2019).

• Hydrogen Evolution Reaction Electrocatalysts : Nickel–molybdenum (Ni–Mo) materials are effective oxide catalysts for the hydrogen evolution reaction, with research indicating synergistic increases in catalytic activity not solely due to the Ni–Mo interface length (McKay et al., 2016).

• Support for Oxide Systems : Tetragonal zirconia-supported MoO3 and NiO−MoO3 oxide systems have been studied, showing the formation of different surface species depending on the loading sequence of metal oxides (Liu & Chen, 1998).

• Nickel Selenite- and Tellurite-Containing Mo4 Clusters : Nickel(II) molybdenum(VI) selenium(IV) and tellurium(IV) oxides have been synthesized, featuring 3D network structures with ferromagnetic interactions between nickel(II) centers (Jiang, Xie, & Mao, 2007).

• Substitution for Noble Metals in Catalysis : Nickel-molybdenum nanoparticles have been explored as substitutes for noble metals like platinum and iridium in catalysis, especially in water electrolysis and automotive emission catalysis (Marzun et al., 2017).

• Alkaline Urea Electrooxidation : Nickel-molybdenum/graphene (Ni-Mo/G) nanocatalysts exhibit enhanced performance and electrocatalytic kinetics in alkaline urea oxidation reaction, offering high activity and stability (Shi et al., 2017).

• Doping in Platinum-Nickel Nanocrystal Catalysts : Molybdenum-doped platinum-nickel nanocrystal catalysts show high activity and durability for oxygen reduction reaction in fuel cells, significantly enhancing catalytic performance (Huang et al., 2015).

• Hydrogen Evolution Reaction in Water Reduction : MoS2 nanosheet arrays on graphene-mediated 3D Ni networks exhibit significantly increased catalytic activity for hydrogen production in alkaline solution (Geng et al., 2014).

Safety and Hazards

MoNiO4 is considered harmful if swallowed and may cause cancer by inhalation. It is also suspected of causing genetic defects and may damage fertility or the unborn child. It is very toxic to aquatic life with long-lasting effects.

Future Directions

Research on MoNiO4 is ongoing, and its potential applications are being explored. For instance, it has been found that nickel oxide added to molybdenum trioxide showed an improved response to pollutant gases. This opens up new possibilities for the use of MoNiO4 in environmental monitoring and pollution control.

Q & A

Q1: What is the molecular formula and weight of nickel molybdate?

A1: The molecular formula of nickel molybdate is NiMoO4, and its molecular weight is 251.64 g/mol.

Q2: What are the different polymorphs of nickel molybdate?

A2: Nickel molybdate primarily exists in two phases: the low-temperature α-phase and the high-temperature β-phase. The α-phase is thermodynamically stable at room temperature and transforms into the metastable β-phase at elevated temperatures. []

Q3: How can Raman spectroscopy be used to characterize nickel molybdate?

A3: Raman spectroscopy helps identify different phases of nickel molybdate and its hydrates. For instance, intensive bands around 947, 870, 828, and 354 cm^-1 correspond to vibrational modes of MoO₄ tetrahedrons in NiMoO₄ hydrates. In contrast, bands at 960, 912, and 706 cm^-1 in α-NiMoO₄ represent stretching and bending modes in MoO₆ octahedra. []

Q4: Does the preparation method influence the properties of nickel molybdate?

A4: Yes, the synthesis method significantly impacts the physicochemical properties of nickel molybdate, including its phase, morphology, particle size, and electrochemical performance. Various methods, such as hydrothermal synthesis, microwave synthesis, ultrasonic dispersion, sol-gel method, and chemical precipitation, can be employed to tune these properties. [, , ]

Q5: What are the main catalytic applications of nickel molybdate?

A5: Nickel molybdate is widely investigated as a catalyst for various reactions, including oxidative dehydrogenation of hydrocarbons, hydrodesulfurization, denitrogenation, and the water-gas shift reaction. [, , , , , ]

Q6: How does the phase of nickel molybdate influence its catalytic activity?

A6: The high-temperature β-phase of nickel molybdate often exhibits superior catalytic activity and selectivity compared to the α-phase for reactions like oxidative dehydrogenation of n-octane. [, ]

Q7: How does the addition of a support material affect the catalytic performance of nickel molybdate?

A7: Supporting nickel molybdate on materials like carbon nanotubes, alumina, or silica can enhance its catalytic performance by increasing surface area, improving dispersion of active sites, and modifying its electronic properties. For example, carbon nanotube supported nickel molybdate showed enhanced selectivity towards C8 olefins in n-octane oxidative dehydrogenation. [, , , ]

Q8: What is the role of nickel in nickel molybdate catalysts for hydrodesulfurization?

A8: In hydrodesulfurization, nickel acts as a promoter in nickel molybdate catalysts. It enhances the reducibility of molybdenum, leading to the formation of more active Ni-Mo-S phases responsible for sulfur removal from hydrocarbon feedstocks. [, , ]

Q9: How does nickel molybdate activate oxygen for oxidative reactions?

A9: Nickel molybdate activates oxygen through a Mars-van Krevelen mechanism. This involves the reduction of the catalyst by the hydrocarbon feedstock, followed by re-oxidation by gas-phase oxygen. This redox cycle generates active oxygen species on the catalyst surface that participate in the oxidative dehydrogenation or other oxidation reactions. [, ]

Q10: How can doping modify the catalytic properties of nickel molybdate?

A10: Doping nickel molybdate with elements like manganese can enhance its catalytic activity by modulating its electronic structure, increasing oxygen vacancy content, and improving oxygen activation capacity. For example, Mn-doped nickel molybdate exhibited significantly enhanced oxidative desulfurization performance compared to pristine nickel molybdate. []

Q11: What are the potential applications of nickel molybdate in electrochemical energy storage?

A11: Nickel molybdate, particularly its hydrate form, demonstrates promising electrochemical properties for applications in supercapacitors and hybrid supercapacitors due to its high theoretical capacitance, good electrical conductivity, and redox activity. [, , , , ]

Q12: How does the morphology of nickel molybdate affect its electrochemical performance?

A12: Nanostructured nickel molybdate with high surface area morphologies, such as nanorods, nanosheets, and yolk-shell structures, exhibit enhanced electrochemical performance compared to their bulk counterparts. These morphologies provide more electrochemically active sites, facilitate electrolyte ion diffusion, and accommodate volume changes during charge-discharge cycles. [, , , ]

Q13: What is the role of carbon materials in nickel molybdate-based supercapacitor electrodes?

A13: Combining nickel molybdate with carbon materials like activated carbon or carbon nanotubes can significantly improve the electrical conductivity, rate capability, and cycling stability of supercapacitor electrodes. The carbon materials provide a conductive network for efficient charge transport and enhance the overall electrochemical performance. [, , ]

Q14: How can computational chemistry be applied to study nickel molybdate?

A14: Computational methods like Density Functional Theory (DFT) can be used to investigate the electronic structure, adsorption properties, and reaction mechanisms on nickel molybdate surfaces. These simulations help understand the catalytic activity, selectivity, and stability of nickel molybdate catalysts. [, ]

Q15: Can computational studies predict the impact of doping on nickel molybdate's properties?

A15: Yes, DFT calculations can be employed to model the effects of doping on the electronic structure and catalytic properties of nickel molybdate. These studies can predict the changes in band gap, adsorption energies, and reaction pathways upon doping, guiding the experimental design of improved catalysts. []

Q16: How does nickel molybdate interact with different support materials at high temperatures?

A17: The interaction between nickel molybdate and support materials like alumina or silica can lead to the formation of new phases at high temperatures. For instance, β-NiMoO₄ was observed only in the presence of Al₂O₃ support. These interactions can significantly influence the catalytic activity and stability of the material. []

Q17: Can nickel molybdate be used for environmental remediation?

A19: Yes, nickel molybdate has shown potential for removing pollutants from wastewater. For example, α-NiMoO₄ nanoparticles have demonstrated excellent adsorption capacity for methylene blue dye, indicating its potential use in dye removal from industrial effluents. []

Q18: Are there any environmental concerns associated with the use and disposal of nickel molybdate?

A20: As with many metal-containing materials, the disposal of spent nickel molybdate catalysts requires careful consideration to prevent potential environmental contamination. Leaching of nickel or molybdenum ions from discarded catalysts could pose risks to aquatic ecosystems. Implementing proper recycling and waste management strategies for nickel molybdate is crucial to mitigate its environmental impact. []